Cas no 1798488-53-5 (N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 1798488-53-5
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5375446
• Update Time: 2025-06-13

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(4-phenylphenyl)propyl]-1-methylpyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, N-(2-[1,1'-biphenyl]-4-yl-2-hydroxypropyl)-1-methyl-
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C19H21N3O3S/c1-19(23,14-21-26(24,25)18-12-20-22(2)13-18)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-13,21,23H,14H2,1-2H3
• InChI Key： KGHBTOPGJSIDGD-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(NCC(C2=CC=C(C3=CC=CC=C3)C=C2)(O)C)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide

Research Briefing on N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1798488-53-5)

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide (CAS: 1798488-53-5) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

The synthesis of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide involves a multi-step process that ensures high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also optimized the synthetic route to improve scalability, which is crucial for future preclinical and clinical development.

Pharmacological evaluations of this compound have revealed its efficacy in targeting specific enzymes and receptors. Preliminary in vitro studies indicate that N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide exhibits potent inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutic agents.

In vivo studies have further supported the therapeutic potential of this sulfonamide derivative. Animal models of disease have demonstrated that the compound can effectively modulate disease progression with minimal off-target effects. The pharmacokinetic profile of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide has also been characterized, showing favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Despite these promising results, challenges remain in the development of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide as a therapeutic agent. Further studies are needed to elucidate its precise mechanism of action and to assess its safety profile in humans. Additionally, formulation optimization and delivery strategies must be explored to enhance its bioavailability and therapeutic efficacy.

In conclusion, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-sulfonamide represents a promising candidate for drug development. Its unique chemical structure and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research efforts will be essential to fully realize its potential in the clinic.